Cas no 94086-57-4 (9,12,15-Octadecatrienoicacid, 1-[(phosphonooxy)methyl]-1,2-ethanediyl ester, (all-Z)- (9CI))

9,12,15-Octadecatrienoicacid, 1-[(phosphonooxy)methyl]-1,2-ethanediyl ester, (all-Z)- (9CI) structure
94086-57-4 structure
Product Name:9,12,15-Octadecatrienoicacid, 1-[(phosphonooxy)methyl]-1,2-ethanediyl ester, (all-Z)- (9CI)
CAS No:94086-57-4
MF:C39H65O8P
MW:692.90237402916
CID:811213
PubChem ID:9547160
Update Time:2025-04-19

9,12,15-Octadecatrienoicacid, 1-[(phosphonooxy)methyl]-1,2-ethanediyl ester, (all-Z)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 9,12,15-Octadecatrienoicacid, 1-[(phosphonooxy)methyl]-1,2-ethanediyl ester, (all-Z)- (9CI)
    • (2-octadeca-9,12,15-trienoyloxy-3-phosphonooxypropyl) octadeca-9,12,15-trienoate
    • 3-(phosphonooxy)-1,2-propanediyl bis[(9Z,12Z,15Z)-9,12,15-octadecatrienoate]
    • DTXSID601123467
    • 94086-57-4
    • EINECS 301-845-0
    • 3-(Phosphonooxy)-1,2-propanediyl bis((9Z,12Z,15Z)-9,12,15-octadecatrienoate)
    • CHEBI:171916
    • 9,12,15-Octadecatrienoic acid 1-[(phosphonoxy)methyl]-1,2-ethanediyl ester
    • NS00063934
    • 1,1'-[1-[(Phosphonooxy)methyl]-1,2-ethanediyl] di-(9Z,12Z,15Z)-9,12,15-octadecatrienoate
    • PA 18:3_18:3
    • [2-[(9Z,12Z,15Z)-octadeca-9,12,15-trienoyl]oxy-3-phosphonooxypropyl] (9Z,12Z,15Z)-octadeca-9,12,15-trienoate
    • Inchi: 1S/C39H65O8P/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-38(40)45-35-37(36-46-48(42,43)44)47-39(41)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h5-8,11-14,17-20,37H,3-4,9-10,15-16,21-36H2,1-2H3,(H2,42,43,44)/b7-5-,8-6-,13-11-,14-12-,19-17-,20-18-
    • InChI Key: SCTIGCPAHAZQNF-YTWBPVBXSA-N
    • SMILES: P(=O)(O)(O)OCC(COC(CCCCCCC/C=C\C/C=C\C/C=C\CC)=O)OC(CCCCCCC/C=C\C/C=C\C/C=C\CC)=O

Computed Properties

  • Exact Mass: 692.44170603g/mol
  • Monoisotopic Mass: 692.44170603g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 48
  • Rotatable Bond Count: 34
  • Complexity: 1010
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 6
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 10.5
  • Topological Polar Surface Area: 119Ų

Experimental Properties

  • Density: 1.039
  • Boiling Point: 741.9°Cat760mmHg
  • Flash Point: 402.5°C
  • Refractive Index: 1.506
  • PSA: 129.17000
  • LogP: 10.72970
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